Ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate
Ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
333758-56-8
VCID:
VC0431060
InChI:
InChI=1S/C24H34N4O3S/c1-4-31-22(30)18-5-7-19(8-6-18)26-23(32)28-13-11-27(12-14-28)10-9-25-20-15-21(29)17-24(2,3)16-20/h5-8,15,25H,4,9-14,16-17H2,1-3H3,(H,26,32)
SMILES:
CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CCNC3=CC(=O)CC(C3)(C)C
Molecular Formula:
C24H34N4O3S
Molecular Weight:
458.6g/mol
Ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate
CAS No.: 333758-56-8
Main Products
VCID: VC0431060
Molecular Formula: C24H34N4O3S
Molecular Weight: 458.6g/mol
![Ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate - 333758-56-8](/images/no_structure.jpg)
| CAS No. | 333758-56-8 |
|---|---|
| Product Name | Ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate |
| Molecular Formula | C24H34N4O3S |
| Molecular Weight | 458.6g/mol |
| IUPAC Name | ethyl 4-[[4-[2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]ethyl]piperazine-1-carbothioyl]amino]benzoate |
| Standard InChI | InChI=1S/C24H34N4O3S/c1-4-31-22(30)18-5-7-19(8-6-18)26-23(32)28-13-11-27(12-14-28)10-9-25-20-15-21(29)17-24(2,3)16-20/h5-8,15,25H,4,9-14,16-17H2,1-3H3,(H,26,32) |
| Standard InChIKey | HDSHKTNJVRMPHJ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CCNC3=CC(=O)CC(C3)(C)C |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CCNC3=CC(=O)CC(C3)(C)C |
| PubChem Compound | 1148521 |
| Last Modified | Nov 11 2021 |
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